
Stability of Nolatrexed Dihydrochloride in DMSO
at -20°C

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nolatrexed Dihydrochloride

Cat. No.: B023498 Get Quote

Technical Support Center: Nolatrexed
Dihydrochloride
This technical support center provides guidance on the stability of Nolatrexed
Dihydrochloride in Dimethyl Sulfoxide (DMSO) when stored at -20°C. Below you will find

frequently asked questions, troubleshooting advice, and experimental protocols to ensure the

integrity of your research materials.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for Nolatrexed Dihydrochloride dissolved in

DMSO?

A1: For short-term storage, a stock solution of Nolatrexed Dihydrochloride in DMSO can be

stored at -20°C for up to one month.[1] For long-term storage, it is recommended to store the

solution at -80°C, where it is stable for up to six months.[1]

Q2: How should I prepare a stock solution of Nolatrexed Dihydrochloride in DMSO?

A2: To prepare a stock solution, dissolve Nolatrexed Dihydrochloride powder in fresh,

anhydrous DMSO to your desired concentration. Sonication may be required to fully dissolve

the compound. It is crucial to use high-quality, anhydrous DMSO as water content can affect

the stability of the compound.
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Q3: Can I subject my Nolatrexed Dihydrochloride DMSO stock solution to multiple freeze-

thaw cycles?

A3: It is strongly recommended to avoid repeated freeze-thaw cycles as this can lead to

degradation of the compound.[1] Once the stock solution is prepared, it should be aliquoted

into single-use vials to be thawed only once before use.

Q4: I observed precipitation in my Nolatrexed Dihydrochloride solution after thawing. What

should I do?

A4: Precipitation upon thawing can occur, especially with concentrated stock solutions. Gentle

warming and vortexing or sonication can help to redissolve the compound. If the precipitate

does not dissolve, it may indicate compound degradation or saturation, and it is advisable to

prepare a fresh stock solution.
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Issue Possible Cause Recommended Solution

Reduced drug efficacy in

experiments

Compound degradation due to

improper storage or handling.

Prepare a fresh stock solution

from powder. Ensure proper

storage at -20°C for no longer

than one month, or at -80°C for

long-term storage. Aliquot the

stock solution to avoid freeze-

thaw cycles.

Precipitation in the stock

solution upon thawing

Low temperature-induced

precipitation or

supersaturation.

Gently warm the vial to 37°C

and vortex or sonicate until the

precipitate dissolves

completely. Ensure the solution

is clear before use.

Inconsistent experimental

results

Inaccurate concentration due

to incomplete dissolution or

degradation.

Always ensure the compound

is fully dissolved when

preparing the stock solution.

Use a validated method like

HPLC to confirm the

concentration and purity of the

stock solution if inconsistency

persists.

Color change in the DMSO

stock solution

Potential chemical degradation

or contamination of the

solvent.

Discard the solution and

prepare a new one using fresh,

high-purity, anhydrous DMSO.

Ensure that the storage vials

are clean and inert.

Stability Data
While detailed weekly degradation data is not readily available in published literature, the

manufacturer's recommendation suggests that the compound remains stable and suitable for

experimental use for up to one month when stored at -20°C in DMSO. To ensure the highest

quality of results, it is best practice to use the solution within this timeframe. For longer-term

projects, preparing fresh solutions is recommended.
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Table 1: Recommended Storage and Stability of Nolatrexed Dihydrochloride in DMSO

Storage Temperature
Recommended Maximum

Storage Duration
Key Considerations

-20°C 1 month[1]
Aliquot to avoid freeze-thaw

cycles. Protect from moisture.

-80°C 6 months[1]

Preferred for long-term

storage. Aliquot to avoid

freeze-thaw cycles.

Experimental Protocols
Protocol for Assessing the Stability of Nolatrexed
Dihydrochloride in DMSO by HPLC
This protocol outlines a general procedure to assess the stability of Nolatrexed
Dihydrochloride in a DMSO solution.

1. Preparation of Stock Solution:

Accurately weigh a known amount of Nolatrexed Dihydrochloride powder.

Dissolve in anhydrous DMSO to a final concentration of 10 mM.

Aliquot the solution into several sterile, light-protected microcentrifuge tubes.

Store the aliquots at -20°C.

2. Sample Analysis at Different Time Points:

At time zero, thaw one aliquot and dilute it to a working concentration (e.g., 100 µM) with an

appropriate mobile phase.

Analyze this initial sample by HPLC to determine the initial peak area, which will serve as the

100% reference.
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At subsequent time points (e.g., weekly for one month), thaw a new aliquot, prepare a

sample at the same concentration, and analyze it under the same HPLC conditions.

3. HPLC Conditions (Example):

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

Flow Rate: 1.0 mL/min.

Detection: UV at an appropriate wavelength (to be determined by UV-Vis scan of the

compound).

Injection Volume: 10 µL.

4. Data Analysis:

Compare the peak area of the Nolatrexed Dihydrochloride peak at each time point to the

peak area at time zero.

Calculate the percentage of the compound remaining.

A significant decrease in the main peak area or the appearance of new peaks would indicate

degradation.
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Caption: Workflow for preparing and storing Nolatrexed Dihydrochloride solutions.
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Nolatrexed is a non-classical inhibitor of thymidylate synthase (TS), a key enzyme in the de

novo synthesis of deoxythymidine monophosphate (dTMP), an essential precursor for DNA

synthesis.[2]
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Caption: Inhibition of Thymidylate Synthase by Nolatrexed Dihydrochloride.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b023498#stability-of-nolatrexed-dihydrochloride-in-
dmso-at-20-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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